1. Home
  2. Product
  3. (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol is a key intermediate for the synthesis of aprepitant, a potent human neurokinin-1 (NK-1) receptor.
Brand Name: Vulcanchem
CAS No.: 127852-28-2
VCID: VC20884894
InChI: InChI=1S/C10H8F6O/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5,17H,1H3/t5-/m1/s1
SMILES: CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O
Molecular Formula: C10H8F6O
Molecular Weight: 258.16 g/mol

(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol

CAS No.: 127852-28-2

Cat. No.: VC20884894

Molecular Formula: C10H8F6O

Molecular Weight: 258.16 g/mol

* For research use only. Not for human or veterinary use.

(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol - 127852-28-2

Specification

Description (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol is a key intermediate for the synthesis of aprepitant, a potent human neurokinin-1 (NK-1) receptor.
CAS No. 127852-28-2
Molecular Formula C10H8F6O
Molecular Weight 258.16 g/mol
IUPAC Name (1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol
Standard InChI InChI=1S/C10H8F6O/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5,17H,1H3/t5-/m1/s1
Standard InChI Key MMSCIQKQJVBPIR-RXMQYKEDSA-N
Isomeric SMILES C[C@H](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O
SMILES CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O
Canonical SMILES CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19